Cas no 103596-73-2 (1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-)

• Product Name: 1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-
• CAS No: 103596-73-2
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 177646
• PubChem ID: 113618
• Update Time: 2025-04-19

1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-
• 4,6-ditert-butyl-2-methylbenzene-1,3-diamine
• 3,5-Di-tert-butyl-2,6-toluenediamine
• 4,6-di-tert-butyl-2-methylbenzene-1,3-diamine
• 4,6-Di-tert-butyl-2-methyl-m-phenylendiamin
• 4,6-di-tert-butyl-2-methyl-m-phenylenediamine
• AC1L3DLE
• 103596-73-2
• DTXSID2073017
• 1,3-Benzenediamine, 4,6-bis(1,1-dimethylethyl)-2-methyl-
• SCHEMBL9835185

• Inchi： 1S/C15H26N2/c1-9-12(16)10(14(2,3)4)8-11(13(9)17)15(5,6)7/h8H,16-17H2,1-7H3
• InChI Key： IUWZLTGXALKGRP-UHFFFAOYSA-N
• SMILES： NC1C(C)=C(C(=CC=1C(C)(C)C)C(C)(C)C)N

Computed Properties

• Exact Mass: 234.20978
• Monoisotopic Mass: 234.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 335.1°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.538
• PSA: 52.04
• LogP: 4.91680